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Compound of Interest

Compound Name: 9-Decenal

Cat. No.: B1583488 Get Quote

Essential Safety and Handling of 9-Decenal
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate and essential safety and logistical

information for the handling of 9-Decenal, including personal protective equipment (PPE)

recommendations, procedural guidance, and disposal plans.

Quantitative Safety Data
While specific occupational exposure limits (OELs) such as Permissible Exposure Limits

(PELs) or Threshold Limit Values (TLVs) for 9-Decenal are not readily available, the following

table summarizes its known physical and toxicological properties.[1][2] It is crucial to handle

this substance with care, recognizing its potential as a skin irritant.[1][3][4]
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Parameter Value Reference

Chemical Name 9-Decenal [3][5]

CAS Number 39770-05-3 [1][5]

Molecular Formula C₁₀H₁₈O [5]

Molecular Weight 154.25 g/mol [5]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 220.2°C at 760 mmHg [2]

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
[1]

Vapor Pressure 0.23 hPa at 25 °C [1]

GHS Classification Skin irritation, Category 2 [2][3]

Hazard Statement H315: Causes skin irritation [3]

Acute Oral Toxicity (LD50) > 5000 mg/kg (Rat) [1]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 9-Decenal, the following personal protective

equipment is mandatory.
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PPE Category Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

Protects against splashes and

vapors.[2]

Skin Protection

Wear chemically resistant

gloves (e.g., Nitrile rubber,

0.11mm or thicker). Wear

impervious, flame-resistant

clothing.

Prevents skin contact and

irritation.[2][4]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are likely to be

exceeded, a full-face respirator

with appropriate cartridges

should be used.

Minimizes inhalation of vapors.

[2][6]

Experimental Protocol: Safe Handling of 9-Decenal
The following is a step-by-step guide for the safe handling of 9-Decenal in a laboratory setting.

This protocol is based on general best practices for handling aldehydes.

1. Preparation and Engineering Controls:

Ensure a calibrated fume hood is operational.

Verify that a safety shower and eyewash station are accessible.

Prepare all necessary equipment and reagents before handling the chemical.

Ensure adequate ventilation in the work area.[2]

2. Donning PPE:

Put on a lab coat, followed by safety goggles and any additional face protection.
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Inspect gloves for any signs of degradation or puncture before use. Don the appropriate

chemical-resistant gloves.

3. Aliquoting and Dispensing:

Perform all manipulations of 9-Decenal inside a certified chemical fume hood.

Use a calibrated pipette or syringe for accurate measurement.

Avoid generating aerosols or vapors.

Keep the container tightly closed when not in use.[4]

4. Post-Handling:

Wipe down the work area with an appropriate solvent (e.g., isopropanol) to decontaminate

surfaces.

Remove gloves using a technique that avoids skin contact with the outer surface.

Wash hands thoroughly with soap and water after handling.[1]

Disposal Plan
Proper disposal of 9-Decenal and contaminated materials is critical to prevent environmental

contamination and ensure safety.

Waste Collection: Collect all waste containing 9-Decenal in a designated, labeled, and

sealed container.

Contaminated Materials: Dispose of used gloves, pipette tips, and other contaminated

disposable materials in the same designated waste container.

Disposal Method: Dispose of waste and residues in accordance with local, state, and federal

regulations. This material may be classified as hazardous waste.[1]

Visual Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of 9-Decenal.
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Caption: A flowchart outlining the key steps for the safe handling of 9-Decenal.

Signaling Pathways
Currently, there is no available scientific literature detailing the specific signaling pathways

affected by 9-Decenal. Research on this compound has primarily focused on its application as

a fragrance and flavoring agent and its toxicological profile rather than its cellular mechanisms

of action. Therefore, a diagram of its signaling pathways cannot be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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